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Compound of Interest

Compound Name: (S)-(+)-2-Phenylglycinol

Cat. No.: B122105 Get Quote

(S)-(+)-2-Phenylglycinol: A Comprehensive
Technical Guide to its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (S)-(+)-2-
Phenylglycinol, a chiral building block of significant interest in pharmaceutical synthesis. The

document details its melting point and optical rotation, offering standardized experimental

protocols for their determination.

Core Physical Properties
(S)-(+)-2-Phenylglycinol, also known as (S)-2-Amino-2-phenylethanol, is a white to pale

yellow crystalline powder.[1] Its chirality and functional groups make it a valuable intermediate

in the synthesis of various pharmaceutical compounds.[2][3]

Quantitative Data Summary
The physical properties of (S)-(+)-2-Phenylglycinol are summarized in the table below. These

values represent typical ranges and specific rotation measurements under defined conditions.
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Physical Property Value Conditions

Melting Point 72-80 °C Not Applicable

75-78 °C[4][5][6]

74-80 °C[7]

76-79 °C[1][8]

72.0 to 79.0 °C[9][10]

Optical Rotation

Specific Rotation [α] +33°[4][5][6]
c = 0.75 in 1 M HCl, at 19°C,

D-line

+27.0 to +32.0°[9][10]
c = 1 in Ethanol, at 20°C, D-

line

-25.5°[1] c = 6 in Methanol

+25.5°[11] c = 6 in Methanol, at 20°C

Experimental Protocols
Accurate determination of physical properties is crucial for compound identification and quality

control. The following sections detail standardized methodologies for measuring the melting

point and optical rotation of (S)-(+)-2-Phenylglycinol.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. It is a key indicator of purity, with impurities typically causing a depression and

broadening of the melting range.[9]

Apparatus:

Digital Melting Point Apparatus (e.g., Mel-Temp)[1][9]

Capillary tubes (sealed at one end)[7][9]
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Spatula

Mortar and pestle (optional, for sample grinding)

Procedure:

Sample Preparation: Ensure the (S)-(+)-2-Phenylglycinol sample is a fine, dry powder. If

necessary, gently grind the crystals using a mortar and pestle.[3]

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample until

a small amount of the solid enters the tube. Invert the tube and gently tap it on a hard

surface to pack the solid into the sealed end. The packed sample height should be

approximately 2-3 mm.[3][12]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[9][12]

Heating and Observation:

If the approximate melting point is known, rapidly heat the block to a temperature about

10-15°C below the expected melting point.

Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[12]

Carefully observe the sample through the magnifying lens.

Data Recording:

Record the temperature at which the first droplet of liquid appears (the onset of melting).

Record the temperature at which the last solid crystal melts (the clear point).

The melting point is reported as the range between these two temperatures.[9]

Optical Rotation Measurement
Optical rotation is the rotation of the plane of polarized light as it passes through a solution of a

chiral compound. The specific rotation is a characteristic property of a chiral substance.[13]
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Apparatus:

Polarimeter[2]

Sodium D-line lamp (589 nm) or other monochromatic light source[11][14]

Polarimeter cell (typically 1 dm in length)[2]

Volumetric flask

Analytical balance

Solvent (e.g., 1 M HCl, Ethanol, or Methanol as specified)

Procedure:

Solution Preparation:

Accurately weigh a specific amount of (S)-(+)-2-Phenylglycinol using an analytical

balance.

Dissolve the sample in a precise volume of the specified solvent in a volumetric flask to

achieve a known concentration (c), expressed in g/mL.[10]

Polarimeter Calibration (Zeroing):

Fill the polarimeter cell with the pure solvent (blank).

Place the cell in the polarimeter and take a reading. This value should be zeroed or

subtracted from the sample reading.[10]

Sample Measurement:

Rinse the polarimeter cell with a small amount of the prepared sample solution and then

fill the cell, ensuring no air bubbles are present.[11]

Place the filled cell in the polarimeter.
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Measure the observed angle of rotation (α). Modern polarimeters will provide a direct

digital reading.[10]

Specific Rotation Calculation:

Calculate the specific rotation [α] using the following formula:[2][15]

[α] = α / (l × c)

Where:

α = observed rotation in degrees

l = path length of the polarimeter cell in decimeters (dm)

c = concentration of the solution in g/mL

The temperature (T) and wavelength (λ) of the light source should also be reported.

Visualizations
The following diagrams illustrate the workflows for the experimental determination of the

physical properties discussed.
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Workflow for Melting Point Determination

Sample Preparation

Measurement

Data Recording

Obtain dry, powdered sample of (S)-(+)-2-Phenylglycinol

Load sample into capillary tube (2-3 mm height)

Place capillary tube in melting point apparatus

Heat rapidly to ~15°C below expected M.P.

Heat slowly (1-2°C/min)

Observe for melting

Record temperature at first liquid droplet Record temperature at complete liquefaction

Report the melting point range
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Workflow for Optical Rotation Measurement

Preparation

Measurement

Calculation

Prepare a solution of known concentration (c)

Calibrate polarimeter with pure solvent (blank)

Fill polarimeter cell (known length, l) with sample solution

Measure the observed rotation (α)

Calculate Specific Rotation:
[α] = α / (l × c)

Report [α] with temperature and wavelength

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

